Cas no 1703808-62-1 (3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile)

3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile is a versatile heterocyclic compound featuring a bromine substituent at the 3-position and a nitrile group at the 4-position of the pyrazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the nitrile group enhances its utility in cyclization and condensation reactions. Its stability and well-defined reactivity profile make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile structure
1703808-62-1 structure
Product Name:3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile
CAS No:1703808-62-1
MF:C5H4BrN3
MW:186.009359359741
MDL:MFCD28247084
CID:4611779
PubChem ID:84660374
Update Time:2025-05-27

3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile
    • 3-Bromo-1-methylpyrazole-4-carbonitrile
    • AS-53941
    • SCHEMBL16654819
    • SB40480
    • P17317
    • AKOS024062919
    • 1703808-62-1
    • MFCD28247084
    • DB-165334
    • CS-0051489
    • MDL: MFCD28247084
    • Inchi: 1S/C5H4BrN3/c1-9-3-4(2-7)5(6)8-9/h3H,1H3
    • InChI Key: ZMOSVKIENNNZHG-UHFFFAOYSA-N
    • SMILES: BrC1C(C#N)=CN(C)N=1

Computed Properties

  • Exact Mass: 184.95886g/mol
  • Monoisotopic Mass: 184.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1

3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile Pricemore >>

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